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Compound of Interest

Compound Name: Methacrylic acid-D6

CAS No.: 92140-95-9

Cat. No.: B3044229 Get Quote

Introduction & Scope
Methacrylic Acid-d6 (CAS: 92140-95-9) is the fully deuterated isotopologue of methacrylic

acid. It is a critical reagent in the synthesis of deuterated polymers (e.g., d-PMMA, d-PMAA)

used in Small Angle Neutron Scattering (SANS) to create contrast variation, and in NMR

spectroscopy to silence monomer signals during kinetic studies.

This guide addresses the unique challenges of handling MAA-d6, specifically the prevention of

isotopic dilution (H-D exchange) and the management of its high polymerization potential.
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Property Value / Description Notes

Formula

Fully deuterated (d6).[1] Acidic

D exchanges rapidly with

moisture.

MW 92.13 g/mol
~7% heavier than non-

deuterated (86.09 g/mol ).

Density ~1.08 - 1.09 g/mL
Estimated. Denser than non-

deuterated (1.015 g/mL).

Boiling Point ~163 °C Similar to non-deuterated.

Flash Point 76 °C (170 °F) Combustible Liquid.[2]

Stabilizer
MEHQ (Hydroquinone

monomethyl ether)

Requires dissolved Oxygen to

function.

Health, Safety, & Environment (HSE)
CRITICAL WARNING: Methacrylic acid is corrosive and a lachrymator. The deuterated form

carries the same chemical hazards but with higher financial value, necessitating precise

handling to avoid waste.

Hazards[5][6]
Corrosivity: Causes severe skin burns and eye damage (Category 1A).[3] Rapidly penetrates

skin.[4]

Polymerization: Exothermic polymerization can occur if heated, exposed to light, or if the

inhibitor is depleted. Runaway reactions can rupture containers.

Lachrymator: Vapors are extremely irritating to the respiratory tract and eyes.

Storage Protocols (The "Oxygen Paradox")
A common error in research labs is storing inhibited monomers under pure Nitrogen/Argon. Do

NOT store MEHQ-inhibited MAA-d6 under inert gas for long periods. MEHQ requires trace

dissolved oxygen to effectively scavenge radicals.
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Short-Term (<1 month): Store at 2–8°C in the dark. Ensure the container has a headspace of

air (not

).

Long-Term (>1 month): Store at 2–8°C. Monitor for turbidity (polymer formation).

Thawing: If frozen (MP ~16°C), thaw at room temperature. Do not heat to accelerate

thawing, as localized hot spots can trigger polymerization.

Protocol A: Inhibitor Removal
Before polymerization, the MEHQ inhibitor must be removed to ensure reproducible reaction

kinetics.

Method Selection:

Distillation:Not recommended for small quantities (<50 mL) of MAA-d6 due to high yield loss

and polymerization risk.

Column Filtration:Recommended. High recovery (>90%) and safer.

Materials
Inhibitor Remover packing (e.g., De-hibit 200 or basic alumina).

Glass Pasteur pipette or small chromatography column.

Glass wool.

Receiving vial (dried).

Step-by-Step Procedure
Preparation: Pack a small glass column or pipette with ~2–3 cm of inhibitor remover

beads/alumina. Plug the bottom with clean glass wool.

Equilibration: (Optional) Flush column with a small amount of deuterated solvent (
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or

) if strict isotopic purity is required, though dry packing is usually preferred to avoid dilution.

Filtration: Slowly pass the MAA-d6 liquid through the column by gravity or slight positive

pressure (rubber bulb).

Collection: Collect directly into the reaction vessel.

Usage Window: Use immediately. Uninhibited monomer will polymerize spontaneously within

hours at room temperature.

Protocol B: RAFT Polymerization of PMAA-d6
This protocol describes the synthesis of Poly(methacrylic acid-d6) using Reversible Addition-

Fragmentation chain Transfer (RAFT) polymerization. This method provides low dispersity (Đ)

polymers suitable for neutron scattering calibration.

Reagents
Monomer: MAA-d6 (Purified, Protocol A).

CTA (Chain Transfer Agent): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB).

Initiator: AIBN (Azobisisobutyronitrile), recrystallized.

Solvent: 1,4-Dioxane (anhydrous) or Ethanol-d6 (if H-D exchange on backbone is a

concern).

Workflow Diagram (Graphviz)
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Caption: Workflow for the controlled radical polymerization of Methacrylic acid-d6.
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Procedure
Stoichiometry Calculation: Target DP (Degree of Polymerization) = [M]0 / [CTA]0. Typical

ratio: [M]:[CTA]:[I] = 200:1:0.2.

Dissolution: In a Schlenk tube, dissolve CPADB (28 mg, 0.1 mmol) and AIBN (3.3 mg, 0.02

mmol) in 1,4-Dioxane (2 mL).

Monomer Addition: Add purified MAA-d6 (1.84 g, 20 mmol).

Degassing (Critical): Oxygen inhibits RAFT. Perform 3 cycles of freeze-pump-thaw:

Freeze in liquid

.

Apply vacuum (<100 mTorr) for 10 min.

Thaw in warm water.

Backfill with Argon.

Reaction: Place Schlenk tube in a pre-heated oil bath at 70°C. Stir magnetically at 300 rpm.

Kinetics Check: Withdraw aliquots at t=0, 2, 4, 8 hours via syringe (under Argon flow) for

NMR conversion analysis.

Termination: Stop reaction when conversion reaches ~60% (usually 12–16 hours) to prevent

"dead" chain coupling. Quench by immersing the tube in liquid nitrogen or ice water and

exposing to air.

Purification: Precipitate dropwise into cold diethyl ether (10x excess volume). Centrifuge and

decant. Repeat 2x.

Drying: Dry the white powder in a vacuum oven at 40°C for 24 hours.

Analytical Verification
NMR Characterization
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Use Proton NMR (

-NMR) to verify deuteration and conversion.

Solvent: DMSO-d6 or

.

Expectation:

Non-deuterated MAA: Signals at ~5.9 ppm and ~5.6 ppm (vinyl protons) and ~1.9 ppm

(methyl group).

MAA-d6: These signals should be absent (silent).

Residual H: Integration of residual peaks vs. internal standard (e.g., Trimethylsilyl

propanoic acid, TMSP) allows calculation of isotopic purity.

Handling Isotopic Exchange
The carboxylic acid proton (-COOH) is exchangeable.

If dissolved in

, MAA-d6 becomes

(d5).

If dissolved in

, it remains

(d6).

Note: For mass spectrometry (MS), ensure the ionization method (ESI-neg) accounts for the

exchangeable proton mass shift depending on the mobile phase.
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Issue Probable Cause Corrective Action

Spontaneous Polymerization
Inhibitor depletion or

Overheating.

Store at 4°C. Ensure

headspace has air. Check

expiration.

Low Conversion (RAFT) Oxygen poisoning.

Improve degassing (more F-P-

T cycles). Check septum

integrity.

H-NMR Signals Present
Moisture contamination or

incomplete deuteration.

Dry solvents over molecular

sieves. Handle in glovebox if

strict d6 is needed.

High Polydispersity
Reaction ran too long (>80%

conv).

Stop reaction earlier. Optimize

[CTA]:[I] ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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